Cas no 2259662-48-9 ((2R,3S)-1-tert-butoxycarbonyl-2-methyl-pyrrolidine-3-carboxylic acid)
(2R,3S)-1-tert-butoxycarbonyl-2-methyl-pyrrolidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- (2R,?3S)?-?1-?tert-?butoxycarbonyl-?2-?methyl-pyrrolidine-?3-?carboxylic acid
- (2R,3S)-1-Boc-2-methyl-pyrrolidine-3-carboxylic acid
- (2R,3S)-1-tert-butoxycarbonyl-2-methyl-pyrrolidine-3-carboxylic acid
- MFCD32263768
- (2R,3S)-1-tert-butoxycarbonyl-2-methyl-pyrrolidine-3-carboxylicacid
- 2259662-48-9
- SCHEMBL20594630
- AS-78806
- CS-0184546
- P19929
- (2R,3S)-1-(tert-butoxycarbonyl)-2-methylpyrrolidine-3-carboxylic acid
- (2R,3S)-2-methyl-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-3-carboxylic acid
- (2R,3S)-1-t-Butoxycarbonyl-2-methyl-pyrrolidine-3-carboxylic acid
-
- MDL: MFCD32263768
- Inchi: 1S/C11H19NO4/c1-7-8(9(13)14)5-6-12(7)10(15)16-11(2,3)4/h7-8H,5-6H2,1-4H3,(H,13,14)/t7-,8+/m1/s1
- InChI Key: WHYRSTZRPZXWFG-SFYZADRCSA-N
- SMILES: N1(C(OC(C)(C)C)=O)CC[C@H](C(O)=O)[C@H]1C
Computed Properties
- Exact Mass: 229.13140809g/mol
- Monoisotopic Mass: 229.13140809g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 295
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 66.8Ų
(2R,3S)-1-tert-butoxycarbonyl-2-methyl-pyrrolidine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM471357-1g |
(2R,3S)-1-tert-butoxycarbonyl-2-methyl-pyrrolidine-3-carboxylic acid |
2259662-48-9 | 95%+ | 1g |
$420 | 2024-07-28 | |
| Chemenu | CM471357-5g |
(2R,3S)-1-tert-butoxycarbonyl-2-methyl-pyrrolidine-3-carboxylic acid |
2259662-48-9 | 95%+ | 5g |
$1260 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1124296-500mg |
(2R,3S)-1-Boc-2-methyl-pyrrolidine-3-carboxylic acid |
2259662-48-9 | 95% | 500mg |
$825 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1124296-1g |
(2R,3S)-1-Boc-2-methyl-pyrrolidine-3-carboxylic acid |
2259662-48-9 | 95% | 1g |
$1545 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1124296-5g |
(2R,3S)-1-Boc-2-methyl-pyrrolidine-3-carboxylic acid |
2259662-48-9 | 95% | 5g |
$5465 | 2024-07-28 | |
| eNovation Chemicals LLC | D658887-1G |
(2R,3S)-1-tert-butoxycarbonyl-2-methyl-pyrrolidine-3-carboxylic acid |
2259662-48-9 | 97% | 1g |
$435 | 2024-07-21 | |
| eNovation Chemicals LLC | D658887-5G |
(2R,3S)-1-tert-butoxycarbonyl-2-methyl-pyrrolidine-3-carboxylic acid |
2259662-48-9 | 97% | 5g |
$1300 | 2024-07-21 | |
| eNovation Chemicals LLC | D658887-10G |
(2R,3S)-1-tert-butoxycarbonyl-2-methyl-pyrrolidine-3-carboxylic acid |
2259662-48-9 | 97% | 10g |
$2170 | 2024-07-21 | |
| eNovation Chemicals LLC | D658887-25G |
(2R,3S)-1-tert-butoxycarbonyl-2-methyl-pyrrolidine-3-carboxylic acid |
2259662-48-9 | 97% | 25g |
$4345 | 2024-07-21 | |
| Chemenu | CM471357-10g |
(2R,3S)-1-tert-butoxycarbonyl-2-methyl-pyrrolidine-3-carboxylic acid |
2259662-48-9 | 95%+ | 10g |
$2100 | 2024-07-28 |
(2R,3S)-1-tert-butoxycarbonyl-2-methyl-pyrrolidine-3-carboxylic acid Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on (2R,3S)-1-tert-butoxycarbonyl-2-methyl-pyrrolidine-3-carboxylic acid
(2R,3S)-1-tert-butoxycarbonyl-2-methyl-pyrrolidine-3-carboxylic acid (CAS No. 2259662-48-9): A Comprehensive Overview
(2R,3S)-1-tert-butoxycarbonyl-2-methyl-pyrrolidine-3-carboxylic acid (CAS No. 2259662-48-9) is a chiral amino acid derivative that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique stereochemistry and functional groups, making it a valuable building block for the synthesis of biologically active molecules and drug candidates.
The stereochemistry of (2R,3S)-1-tert-butoxycarbonyl-2-methyl-pyrrolidine-3-carboxylic acid plays a crucial role in its applications. The presence of the tert-butoxycarbonyl (Boc) protecting group on the nitrogen atom ensures that the amine functionality remains inert during synthetic manipulations, allowing for selective functionalization at other sites. The methyl group at the C-2 position and the carboxylic acid at the C-3 position further enhance the compound's versatility in organic synthesis.
Recent studies have highlighted the importance of (2R,3S)-1-tert-butoxycarbonyl-2-methyl-pyrrolidine-3-carboxylic acid in the development of novel therapeutic agents. For instance, a 2021 publication in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of a series of peptidomimetics with potent anti-inflammatory properties. The authors demonstrated that the chiral center at C-3 significantly influenced the biological activity of the final products, underscoring the importance of precise stereocontrol in drug design.
In addition to its applications in medicinal chemistry, (2R,3S)-1-tert-butoxycarbonyl-2-methyl-pyrrolidine-3-carboxylic acid has been utilized in the synthesis of natural products and complex organic molecules. A 2019 study published in Organic Letters described a highly efficient route to synthesize a range of marine natural products using this compound as a key building block. The authors noted that the Boc protection and chiral centers facilitated the construction of complex architectures with high stereochemical fidelity.
The synthetic accessibility of (2R,3S)-1-tert-butoxycarbonyl-2-methyl-pyrrolidine-3-carboxylic acid has also been improved through recent advancements in catalytic asymmetric synthesis. A 2020 paper in Chemical Science reported a palladium-catalyzed asymmetric allylation reaction that yielded this compound with excellent enantioselectivity and yield. This method not only simplifies the synthetic route but also enhances the scalability and cost-effectiveness of producing this valuable intermediate.
In the context of pharmaceutical research, (2R,3S)-1-tert-butoxycarbonyl-2-methyl-pyrrolidine-3-carboxylic acid has shown promise as a lead compound for developing new drugs targeting various diseases. For example, a 2018 study published in Bioorganic & Medicinal Chemistry Letters explored its potential as an inhibitor of protein-protein interactions (PPIs) involved in cancer progression. The researchers found that derivatives of this compound exhibited selective binding to specific PPI interfaces, suggesting its utility as a starting point for further optimization.
The physical and chemical properties of (2R,3S)-1-tert-butoxycarbonyl-2-methyl-pyrrolidine-3-carboxylic acid are well-documented and contribute to its utility in various applications. It is typically obtained as a white solid with a melting point ranging from 145 to 147°C. The compound is soluble in common organic solvents such as dichloromethane, ethyl acetate, and methanol, making it amenable to standard synthetic protocols.
Safety considerations are an important aspect when handling (2R,3S)-1-tert-butoxycarbonyl-2-methyl-pyrrolidine-3-carboxylic acid. While it is not classified as a hazardous material under current regulations, standard laboratory practices should be followed to ensure safe handling and storage. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, working under a fume hood when necessary, and disposing of waste materials according to local guidelines.
In conclusion, (2R,3S)-1-tert-butoxycarbonyl-2-methyl-pyrrolidine-3-carboxylic acid (CAS No. 2259662-48-9) is a versatile and valuable compound with significant potential in various areas of chemical and pharmaceutical research. Its unique stereochemistry and functional groups make it an ideal building block for synthesizing complex molecules with diverse biological activities. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in modern chemistry.
2259662-48-9 ((2R,3S)-1-tert-butoxycarbonyl-2-methyl-pyrrolidine-3-carboxylic acid) Related Products
- 748159-81-1((1S,2R,4R)-7-(tert-Butoxycarbonyl)-7-azabicyclo[2.2.1]heptane-2-carboxylic acid)
- 125736-06-3(9-Azabicyclo[4.2.1]nonane-2,9-dicarboxylicacid, 9-(1,1-dimethylethyl) 2-methyl ester, (1R,2S,6R)-rel-)
- 125736-05-2(9-Azabicyclo[4.2.1]nonane-2,9-dicarboxylicacid, 9-(1,1-dimethylethyl) ester, (1R,2R,6R)-rel-)
- 711082-67-6(endo-7-tert-butoxycarbonyl-7-azabicyclo[2.2.1]heptane-2-carboxylic acid)
- 918411-46-8(2S-7-Aza-bicyclo2.2.1heptane-2,7-dicarboxylic acid 7-tert-butyl ester)
- 125736-07-4(9-Azabicyclo[4.2.1]nonane-2,9-dicarboxylicacid, 9-(1,1-dimethylethyl) 2-methyl ester, (1R,2R,6R)-rel-)
- 125736-03-0(9-Azabicyclo[4.2.1]nonane-2,9-dicarboxylicacid, 9-(1,1-dimethylethyl) ester, (1R,2S,6R)-rel-)
- 249291-76-7(7-Azabicyclo[2.2.1]heptane-2,7-dicarboxylicacid, 7-ethyl ester)
- 500556-91-2(exo-7-[(tert-butoxy)carbonyl]-7-azabicyclo[2.2.1]heptane-2-carboxylic acid)
- 918411-43-5((1R,2R,4S)-7-tert-butoxycarbonyl-7-azabicyclo[2.2.1]heptane-2-carboxylic acid)